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Compound of Interest

Compound Name: Lithium molybdate

Cat. No.: B1670640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermal properties of

lithium molybdate (Li₂MoO₄), a material of increasing interest in various scientific and

technological fields. This document summarizes key quantitative data, details relevant

experimental protocols, and presents visual representations of experimental workflows to

facilitate a deeper understanding of the material's behavior under thermal stress.

Core Thermal Properties
Lithium molybdate is a white crystalline solid at room temperature, known for its stability and

specific thermal characteristics. A summary of its key thermal properties is presented below,

with detailed discussions in the subsequent sections.

Data Summary
Thermal Property Value Temperature (K) Citation

Melting Point 705 °C (978 K) 978 [1][2]

Heat Capacity (Cₚ) See Table 2 6 - 819 [3][4]

Coefficient of Thermal

Expansion (CTE)
See Table 3 293 - 923 [5]

Thermal Conductivity
Data not available in

the surveyed literature
-
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Melting Point
The melting point of lithium molybdate is consistently reported as 705 °C (978 K).[1][2] This

relatively high melting point indicates strong ionic bonding within the crystal lattice.

Experimental Protocol: Differential Scanning
Calorimetry (DSC)
The melting point of inorganic compounds like lithium molybdate is typically determined using

Differential Scanning Calorimetry (DSC).

Methodology:

Sample Preparation: A small, accurately weighed sample of high-purity lithium molybdate
(typically 5-10 mg) is placed in an inert crucible, commonly made of aluminum or platinum.

An empty, hermetically sealed crucible is used as a reference.

Instrument Setup: The sample and reference crucibles are placed in the DSC furnace. The

furnace is then programmed to heat at a constant rate, for example, 10 K/min, under a

controlled atmosphere, such as dry nitrogen, to prevent any unwanted reactions.

Measurement: The DSC instrument measures the difference in heat flow required to

increase the temperature of the sample and the reference. As the sample melts, it absorbs a

significant amount of heat at a constant temperature (the enthalpy of fusion), resulting in a

distinct endothermic peak in the DSC thermogram.

Data Analysis: The onset temperature of the melting peak is typically taken as the melting

point of the substance. The area under the peak is proportional to the enthalpy of fusion.
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Sample Preparation

DSC Measurement

Data Analysis

Weigh 5-10 mg Li₂MoO₄

Encapsulate in Crucible

Load Sample & Reference

Heat at Constant Rate (e.g., 10 K/min)

Record Heat Flow

Analyze Thermogram

Determine Melting Point (Peak Onset)
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Adiabatic Calorimetry (Low Temp) DSC (High Temp)

Thermally Isolate Sample

Apply Known Heat Pulse

Measure Temperature Rise

Calculate Cₚ

Run Empty Pans (Baseline)

Run Sapphire Standard

Run Li₂MoO₄ Sample

Calculate Cₚ vs. Temp

Prepare Sample with Known Length

Place Sample in Dilatometer Furnace

Heat at a Controlled Rate

Measure Displacement of Push-Rod

Calculate CTE from ΔL vs. T
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Laser Flash Analysis

Final Calculation

Prepare & Coat Sample

Apply Laser Pulse to Front Face

Detect Temperature Rise on Rear Face

Calculate Thermal Diffusivity (α)

Calculate Thermal Conductivity (k = α * Cₚ * ρ)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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